1H-Pyrazole, 3-ethoxy-4,5-dimethyl-

• CAS No.: 116570-81-1
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 3-ethoxy-4,5-dimethyl-1H-pyrazole
• InChI: InChI=1S/C7H12N2O/c1-4-10-7-5(2)6(3)8-9-7/h4H2,1-3H3,(H,8,9)
• InChI Key: QHBRIXCDOGTYNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NNC(=C1C)C

Description

1H-Pyrazole, 3-ethoxy-4,5-dimethyl- is a heterocyclic aromatic compound featuring a pyrazole core substituted with an ethoxy group at position 3 and methyl groups at positions 4 and 4. Pyrazole derivatives are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their unique electronic and steric properties. Despite its structural relevance, direct experimental data on this compound (e.g., synthesis routes, spectral characterization, or biological activity) are absent in the provided evidence.

Comparison with Similar Compounds

Comparison with Similar Pyrazole Derivatives

A comparative analysis of structurally related pyrazole compounds highlights key differences in substituents, molecular properties, and applications.

Structural and Substituent Variations

The following table summarizes critical differences between 1H-Pyrazole, 3-ethoxy-4,5-dimethyl- and analogous compounds:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	CAS Number	Reference
1H-Pyrazole, 3-ethoxy-4,5-dimethyl-	3-ethoxy, 4-CH₃, 5-CH₃	C₇H₁₂N₂O	140.18 (calculated)	Not reported in evidence	Not available	N/A
4,5-Dimethyl-Δ²-pyrazoline	4-CH₃, 5-CH₃ (dihydro structure)	C₅H₁₀N₂	98.15	Partially saturated ring; used in synthetic intermediates	28019-94-5
1H-Pyrazole-4,5-diamine, 3-methyl	3-CH₃, 4-NH₂, 5-NH₂	C₄H₈N₄	112.13	High polarity; potential ligand	132026-21-2
4,5-Dihydro-1-(1-naphthalenyl)-3,5-diphenylpyrazole	1-naphthalenyl, 3-Ph, 5-Ph	C₂₆H₂₂N₂	362.47	Bulky substituents; fluorescence studies	Not provided

Functional Group Impact

• Ethoxy vs. Methyl/Amino Groups: The ethoxy group in the target compound likely enhances water solubility compared to purely alkyl-substituted derivatives (e.g., 4,5-dimethyl-Δ²-pyrazoline) due to its oxygen atom . However, this may reduce thermal stability relative to non-polar analogs.
• Aromatic vs. Dihydro Pyrazoles : The fully aromatic pyrazole ring (target compound) exhibits distinct electronic properties compared to dihydro analogs (e.g., 4,5-dimethyl-Δ²-pyrazoline), which have partial saturation and altered reactivity in cycloaddition reactions .